Cas no 117376-63-3 (1H-Pyrrolo[2,3-b]pyridine, 2,3-dihydro-1,4,6-trimethyl-)

• Product Name: 1H-Pyrrolo[2,3-b]pyridine, 2,3-dihydro-1,4,6-trimethyl-
• CAS No: 117376-63-3
• MF: C₁₀H₁₄N₂
• MW: 162.231562137604
• CID: 4458972
• Update Time: 2025-08-05

1H-Pyrrolo[2,3-b]pyridine, 2,3-dihydro-1,4,6-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-b]pyridine, 2,3-dihydro-1,4,6-trimethyl-
• 1,4,6-trimethyl-2,3-dihydro-1H-pyrrolo[2,3-b]pyridine
• 2,3-dihydro-1,4,6-trimethylpyrrolopyridine

• Inchi： 1S/C10H14N2/c1-7-6-8(2)11-10-9(7)4-5-12(10)3/h6H,4-5H2,1-3H3
• InChI Key： FNUIFYSYAAXGNT-UHFFFAOYSA-N
• SMILES： C12N(C)CCC1=C(C)C=C(C)N=2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 1H-Pyrrolo[2,3-b]pyridine, 2,3-dihydro-1,4,6-trimethyl-

Introduction to 1H-Pyrrolo[2,3-b]pyridine, 2,3-dihydro-1,4,6-trimethyl- (CAS No. 117376-63-3)

1H-Pyrrolo[2,3-b]pyridine, 2,3-dihydro-1,4,6-trimethyl- is a heterocyclic compound with a fused pyrrole and pyridine ring system, characterized by its unique structural and electronic properties. This compound has garnered significant attention in the field of pharmaceutical chemistry due to its potential as a building block for various bioactive molecules. The presence of multiple methyl groups at the 1,4,6 positions enhances its lipophilicity and metabolic stability, making it a promising candidate for drug development.

The CAS No. 117376-63-3 identifier firmly establishes this compound within the chemical registry, facilitating its recognition and study in both academic and industrial settings. The fused ring system of 1H-Pyrrolo[2,3-b]pyridine, 2,3-dihydro-1,4,6-trimethyl- contributes to its rich electronic landscape, which can be modulated through functionalization at various positions. This flexibility has made it a focal point in synthetic chemistry efforts aimed at creating novel pharmacophores.

Recent advancements in medicinal chemistry have highlighted the significance of 1H-Pyrrolo[2,3-b]pyridine derivatives in the design of small-molecule drugs. The compound’s ability to engage with biological targets such as enzymes and receptors has been exploited in the development of treatments for neurological disorders, infectious diseases, and cancer. Its structural motif is reminiscent of several known bioactive scaffolds, suggesting that modifications to this core structure could yield compounds with enhanced therapeutic profiles.

One particularly intriguing aspect of 1H-Pyrrolo[2,3-b]pyridine, 2,3-dihydro-1,4,6-trimethyl- is its potential as a ligand in metal coordination chemistry. The nitrogen-rich environment of the fused rings allows for interactions with transition metals such as copper and zinc, which are known to play crucial roles in numerous biological processes. Such metal complexes have been explored for their antimicrobial and anti-inflammatory properties, further expanding the compound’s utility beyond traditional pharmaceutical applications.

The synthesis of 1H-Pyrrolo[2,3-b]pyridine derivatives presents both challenges and opportunities for chemists. While the core scaffold can be accessed through established methods such as cyclization reactions or transition-metal-catalyzed couplings, introducing the trimethyl substituents requires precise control over reaction conditions to avoid unwanted side products. Advances in catalytic systems and green chemistry principles have enabled more efficient and sustainable routes to these complex molecules.

In the realm of computational chemistry, 1H-Pyrrolo[2,3-b]pyridine derivatives are being studied to understand their electronic structure and reactivity. Molecular modeling techniques have revealed insights into how variations in substituent placement affect binding affinity and metabolic stability. These computational approaches are complemented by experimental validations through spectroscopic methods such as NMR spectroscopy and mass spectrometry.

The pharmacological evaluation of 1H-Pyrrolo[2,3-b]pyridine-based compounds has yielded promising results in preclinical studies. Several derivatives have demonstrated efficacy in models of inflammation and pain relief without significant side effects. This aligns with the growing interest in developing drugs that target multiple pathways simultaneously—a strategy known as polypharmacology—which can improve treatment outcomes by addressing complex disease mechanisms.

The industrial relevance of CAS No. 117376-63-3 cannot be overstated. Pharmaceutical companies are increasingly investing in libraries of heterocyclic compounds like this one to screen for new drug candidates. The versatility of 1H-Pyrrolo[2,3-b]pyridine derivatives makes them valuable tools for medicinal chemists seeking to innovate beyond conventional drug design paradigms.

Future research directions may focus on exploring the synthetic utility of novel methodologies for constructing complex 1H-Pyrrolo[2,3-b]pyridine derivatives, particularly those involving photoredox catalysis or organocatalysis. These approaches could provide access to previously inaccessible analogs with tailored biological activities. Additionally, 1H-Pyrrolo[2,3-b]pyridine-based materials may find applications outside medicine, such as in materials science or agrochemicals, where their unique structural features offer functional advantages.